Cas no 2460740-46-7 (rel-(2R)-1-(2-fluorophenyl)methoxy-3-(3-{2-(trifluoromethyl)phenylmethyl}azetidin-1-yl)propan-2-ol)

• Product Name: rel-(2R)-1-(2-fluorophenyl)methoxy-3-(3-{2-(trifluoromethyl)phenylmethyl}azetidin-1-yl)propan-2-ol
• CAS No: 2460740-46-7
• MF: C₂₁H₂₃F₄NO₂
• MW: 397.406440019608
• CID: 5762563
• PubChem ID: 165757679
• Update Time: 2025-05-22

rel-(2R)-1-(2-fluorophenyl)methoxy-3-(3-{2-(trifluoromethyl)phenylmethyl}azetidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2460740-46-7
• EN300-27082300
• rel-(2R)-1-[(2-fluorophenyl)methoxy]-3-(3-{[2-(trifluoromethyl)phenyl]methyl}azetidin-1-yl)propan-2-ol
• rel-(2R)-1-(2-fluorophenyl)methoxy-3-(3-{2-(trifluoromethyl)phenylmethyl}azetidin-1-yl)propan-2-ol

• Inchi： 1S/C21H23F4NO2/c22-20-8-4-2-6-17(20)13-28-14-18(27)12-26-10-15(11-26)9-16-5-1-3-7-19(16)21(23,24)25/h1-8,15,18,27H,9-14H2/t18-/m0/s1
• InChI Key： QQJDVDSUIUPFCI-SFHVURJKSA-N
• SMILES： FC(C1C=CC=CC=1CC1CN(C[C@@H](COCC2C=CC=CC=2F)O)C1)(F)F

Computed Properties

• Exact Mass: 397.16649162g/mol
• Monoisotopic Mass: 397.16649162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.7Ų

Additional information on rel-(2R)-1-(2-fluorophenyl)methoxy-3-(3-{2-(trifluoromethyl)phenylmethyl}azetidin-1-yl)propan-2-ol

Rel-(2R)-1-(2-Fluorophenyl)Methoxy-3-(3-{2-(Trifluoromethyl)Phenylmethyl}Azetidin-1-Yl)Propan-2-Ol: A Comprehensive Overview

The compound rel-(2R)-1-(2-fluorophenyl)methoxy-3-(3-{2-(trifluoromethyl)phenylmethyl}azetidin-1-yl)propan-2-ol with CAS No. 2460740-46-7 is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a chiral center at the 2-position of the propanol backbone, which is crucial for its stereochemical properties. The presence of a fluorophenyl group and a trifluoromethylphenylmethyl group introduces electronic and steric effects that influence its interaction with biological targets. The azetidine ring, a four-membered heterocycle, adds rigidity to the molecule, potentially enhancing its pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design, as they can significantly improve the bioavailability and metabolic stability of compounds. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can modulate the activity of bioactive molecules. These features make rel-(2R)-1-(2-fluorophenyl)methoxy... an attractive candidate for drug development programs targeting various therapeutic areas.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. The stereochemistry at the 2R position is carefully controlled during synthesis to ensure the desired enantiomeric purity. Researchers have also explored alternative synthetic routes to optimize yield and reduce costs, which are critical factors for large-scale production.

From a biological standpoint, rel-(2R)-1-(2-fluorophenyl)methoxy... has shown potent activity in preclinical models, particularly in assays related to kinase inhibition and receptor modulation. Its ability to selectively bind to specific protein targets suggests that it could be developed into a lead compound for treating conditions such as cancer or neurodegenerative diseases.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of this compound with its target proteins. These studies have revealed that the azetidine ring plays a pivotal role in stabilizing interactions through hydrogen bonding and hydrophobic interactions. Such findings are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Looking ahead, the development of rel-(2R)-1-(2-fluorophenyl)methoxy... into a clinical candidate will depend on several factors, including its pharmacokinetic profile and safety profile. Ongoing research is focused on addressing potential liabilities such as off-target effects and drug-drug interactions while maintaining its therapeutic efficacy.

In conclusion, rel-(2R)-1-(2-fluorophenyl)methoxy... (CAS No. 2460740-46-7) represents a promising advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the ongoing quest for novel drug candidates.